Cas no 925899-21-4 (2-Bromo-5-(2-ethylhexyl)thiophene)

2-Bromo-5-(2-ethylhexyl)thiophene structure

925899-21-4 structure

Product Name:2-Bromo-5-(2-ethylhexyl)thiophene

CAS No:925899-21-4

MF:C₁₂H₁₉BrS

MW:275.24826169014

MDL:MFCD28101692

CID:1005759

PubChem ID:84819384

Update Time:2025-08-01

2-Bromo-5-(2-ethylhexyl)thiophene Chemical and Physical Properties

Names and Identifiers

- 2-bromo-5-(2-ethylhexyl)thiophene
- Thiophene, 2-bromo-5-(2-ethylhexyl)-
- 2-Bromo-5-(2-ethylhexyl)thiophene (ACI)
- 925899-21-4
- CS-0182843
- MFCD28101692
- B5475
- T71464
- 2-Bromo-5-(2-ethylhexyl)thiophene
- MDL： MFCD28101692
- Inchi： 1S/C12H19BrS/c1-3-5-6-10(4-2)9-11-7-8-12(13)14-11/h7-8,10H,3-6,9H2,1-2H3
- InChI Key： APAWTVKKPNTQRV-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(CC(CCCC)CC)S1

Computed Properties

Exact Mass: 274.03908g/mol
Monoisotopic Mass: 274.03908g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.2
XLogP3: 6.4

2-Bromo-5-(2-ethylhexyl)thiophene Security Information

Storage Condition：0-10°C

2-Bromo-5-(2-ethylhexyl)thiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B5475-5G	2-Bromo-5-(2-ethylhexyl)thiophene	925899-21-4	98.0%(GC)	5G	￥3625.0	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B5475-1G	2-Bromo-5-(2-ethylhexyl)thiophene	925899-21-4	98.0%(GC)	1G	￥1035.0	2022-09-28
Chemenu	CM244336-1g	2-Bromo-5-(2-ethylhexyl)thiophene	925899-21-4	95%	1g	$355	2021-08-04
Chemenu	CM244336-5g	2-Bromo-5-(2-ethylhexyl)thiophene	925899-21-4	95%	5g	$860	2021-08-04
Chemenu	CM244336-10g	2-Bromo-5-(2-ethylhexyl)thiophene	925899-21-4	95%	10g	$1197	2021-08-04
Chemenu	CM244336-25g	2-Bromo-5-(2-ethylhexyl)thiophene	925899-21-4	95%	25g	$1664	2021-08-04
abcr	AB549773-1 g	2-Bromo-5-(2-ethylhexyl)thiophene; .	925899-21-4		1g	€194.60	2023-06-14
abcr	AB549773-5 g	2-Bromo-5-(2-ethylhexyl)thiophene; .	925899-21-4		5g	€634.50	2023-06-14
Chemenu	CM244336-1g	2-Bromo-5-(2-ethylhexyl)thiophene	925899-21-4	95%	1g	$355	2023-01-18
Chemenu	CM244336-5g	2-Bromo-5-(2-ethylhexyl)thiophene	925899-21-4	95%	5g	$860	2023-01-18

2-Bromo-5-(2-ethylhexyl)thiophene Production Method

Production Method 1

4891-44-5

925899-21-4

Reaction Conditions

1.1 Reagents: Hydrogen peroxide , Hydrogen bromide ; < 40 °C; 2 h, rt

Reference

: Method for preparing 2-bromo-5-(2-ethylhexyl)thiophene using thiophene and 2-ethylhexanoyl chloride

, China, , ,

Production Method 2

4891-44-5

925899-21-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide

Reference

: Solution-Processed and High-Performance Organic Solar Cells Using Small Molecules with a Benzodithiophene Unit

Zhou, Jiaoyan; Zuo, Yi; Wan, Xiangjian; Long, Guankui; Zhang, Qian; et al, Journal of the American Chemical Society, 2013, 135(23), 8484-8487

Production Method 3

4891-44-5

925899-21-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , Sodium sulfite Solvents: Tetrahydrofuran , Hexane ; 3 h

Reference

: Preparation of dithiophenacene fused ring quinoxaline conjugated polymer for solar cell and transistor

, China, , ,

Production Method 4

4891-44-5

925899-21-4

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Tetrahydrofuran ; overnight, 0 °C

Reference

: Multichloro-Substitution Strategy: Facing Low Photon Energy Loss in Nonfullerene Solar Cells

Chao, Pengjie; Liu, Longzhu; Zhou, Jiadong; Qu, Jianfei; Mo, Daize; et al, ACS Applied Energy Materials, 2018, 1(11), 6549-6559

Production Method 5

18908-66-2

925899-21-4

Reaction Conditions

1.1 Reagents: Butyllithium ; -78 °C
1.2 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ; 40 h

Reference

: Synthesis of end-blocked thienyl oligomers incorporating benzo[c]thiophene

Mohanakrishnan, Arasambattu K.; Amaladass, P.; Arul Clement, J., Tetrahedron Letters, 2007, 48(5), 779-784